3-(2-chlorophenyl)-5-methyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide
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Description
3-(2-chlorophenyl)-5-methyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C21H18ClN5O2 and its molecular weight is 407.86. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Anti-inflammatory Applications
A study focused on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, highlighting their potential as anticancer and anti-5-lipoxygenase agents. These compounds were found to have cytotoxic effects against cancer cell lines such as HCT-116 and MCF-7, as well as inhibitory effects on 5-lipoxygenase, suggesting their dual potential in cancer therapy and inflammation control (Rahmouni et al., 2016).
Anticancer and Antimicrobial Agents
Another research highlighted the synthesis of 1,3-oxazole clubbed pyridyl-pyrazolines, demonstrating their significant anticancer activity against a 60 cancer cell line panel. These compounds also exhibited considerable in vitro antibacterial and antifungal activities, indicating their broad-spectrum therapeutic potential (Katariya et al., 2021).
Antimicrobial and Anticancer Properties
Further research on novel pyrazole derivatives with oxa/thiadiazolyl and pyrazolyl moieties, as well as pyrazolo[4,3-d]-pyrimidine derivatives, revealed promising antimicrobial and anticancer activities. Some of these synthesized compounds showed higher anticancer activity than the reference drug doxorubicin, alongside good to excellent antimicrobial activity, underscoring their potential in therapeutic applications (Hafez et al., 2016).
Antioxidant Properties
The synthesis and evaluation of new 3-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole derivatives were also reported, focusing on their antioxidant and antiradical activities. These compounds were characterized and showed promising results in antioxidant screenings, suggesting their potential as protective agents against oxidative stress (Bekircan et al., 2008).
Properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]-1,2-oxazole-4-carboxamide |
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InChI |
InChI=1S/C21H18ClN5O2/c1-14-19(20(26-29-14)17-6-2-3-7-18(17)22)21(28)24-9-10-27-13-16(12-25-27)15-5-4-8-23-11-15/h2-8,11-13H,9-10H2,1H3,(H,24,28) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAYIWOZVFHDOSD-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCN3C=C(C=N3)C4=CN=CC=C4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN5O2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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